Cas no 199871-96-0 (2-Bromo-8-methoxyquinoline)

2-Bromo-8-methoxyquinoline structure
2-Bromo-8-methoxyquinoline structure
Product Name:2-Bromo-8-methoxyquinoline
CAS No:199871-96-0
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD16250294
CID:1091706
PubChem ID:15527425
Update Time:2025-04-20

2-Bromo-8-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-8-methoxy-quinoline
    • 2-Bromo-8-methoxyquinoline
    • MFCD16250294
    • 199871-96-0
    • DB-409341
    • DTXSID40573682
    • SB69309
    • OFGAJQZBICFUAC-UHFFFAOYSA-N
    • AKOS022178600
    • AS-42256
    • Quinoline, 2-bromo-8-methoxy-
    • SCHEMBL4698418
    • ZHA87196
    • MDL: MFCD16250294
    • Inchi: 1S/C10H8BrNO/c1-13-8-4-2-3-7-5-6-9(11)12-10(7)8/h2-6H,1H3
    • InChI Key: OFGAJQZBICFUAC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C2C=CC=C(C2=N1)OC

Computed Properties

  • Exact Mass: 236.97893g/mol
  • Monoisotopic Mass: 236.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • Boiling Point: 333.8±22.0℃/760mmHg

2-Bromo-8-methoxyquinoline Pricemore >>

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